Cas no 2172217-83-1 (1-(bromomethyl)cyclopropane-1-carbothioamide)

• Product Name: 1-(bromomethyl)cyclopropane-1-carbothioamide
• CAS No: 2172217-83-1
• MF: C₅H₈BrNS
• MW: 194.092719078064
• CID: 6286567
• PubChem ID: 165591729
• Update Time: 2025-05-26

1-(bromomethyl)cyclopropane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)cyclopropane-1-carbothioamide
• EN300-1599657
• 2172217-83-1

• Inchi： 1S/C5H8BrNS/c6-3-5(1-2-5)4(7)8/h1-3H2,(H2,7,8)
• InChI Key： GJAOTUXFYYNUKQ-UHFFFAOYSA-N
• SMILES： BrCC1(C(N)=S)CC1

Computed Properties

• Exact Mass: 192.95608g/mol
• Monoisotopic Mass: 192.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.1Ų

Additional information on 1-(bromomethyl)cyclopropane-1-carbothioamide

Comprehensive Analysis of 1-(Bromomethyl)cyclopropane-1-carbothioamide (CAS No. 2172217-83-1): Properties, Applications, and Industry Trends

The chemical compound 1-(bromomethyl)cyclopropane-1-carbothioamide (CAS No. 2172217-83-1) has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis and pharmaceutical research. As a cyclopropane derivative, this compound combines the reactivity of a bromomethyl group with the stability of a carbothioamide moiety, making it a valuable intermediate for constructing complex molecular architectures. Researchers and industry professionals frequently search for terms like "cyclopropane derivatives synthesis", "bromomethyl compounds applications", and "carbothioamide reactivity", reflecting growing interest in this chemical space.

From a structural perspective, 1-(bromomethyl)cyclopropane-1-carbothioamide features a strained three-membered cyclopropane ring, which imparts significant ring strain and unique electronic properties. The presence of both electrophilic (bromomethyl) and nucleophilic (carbothioamide) functional groups within the same molecule creates interesting possibilities for selective transformations. Recent literature highlights its use in [1,3]-dipolar cycloadditions and as a precursor for heterocycle formation, addressing common search queries such as "cyclopropane ring-opening reactions" and "thioamide-containing building blocks".

The synthetic utility of CAS 2172217-83-1 extends to medicinal chemistry, where cyclopropane motifs are increasingly valued for their ability to modulate drug properties. Pharmaceutical researchers exploring "bioisosteric replacements" or "conformationally restricted analogs" often investigate this compound class. The carbothioamide group, in particular, offers hydrogen bonding capabilities that can enhance target binding, while the bromomethyl group serves as an excellent handle for further derivatization. These features align with current trends in fragment-based drug discovery and covalent inhibitor design.

Industrial applications of 1-(bromomethyl)cyclopropane-1-carbothioamide include its use as a specialty chemical in agrochemical formulations and material science. The compound's ability to participate in various coupling reactions makes it valuable for creating novel polymers with tailored properties. Manufacturers searching for "high-value chemical intermediates" or "cyclopropane-containing monomers" frequently evaluate this material. Recent advances in flow chemistry have further increased its appeal, as the compound demonstrates good stability under continuous processing conditions.

Analytical characterization of CAS 2172217-83-1 typically involves NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and IR spectroscopy to confirm the presence of both the bromomethyl and carbothioamide functionalities. The compound's purity is crucial for research applications, driving searches for "HPLC methods for cyclopropane derivatives" and "spectroscopic identification of thioamides". Proper storage conditions (typically under inert atmosphere at low temperatures) help maintain stability, addressing common concerns about "handling bromomethyl compounds" safely.

Emerging research directions for 1-(bromomethyl)cyclopropane-1-carbothioamide include its potential in click chemistry applications and as a scaffold for metal-organic frameworks (MOFs). The compound's dual functionality allows for sequential modification strategies that are particularly relevant to researchers investigating "multicomponent reactions" or "post-synthetic modification techniques". These applications position the compound at the intersection of several cutting-edge chemical disciplines, from supramolecular chemistry to materials engineering.

Environmental and regulatory considerations for CAS 2172217-83-1 follow standard protocols for organobromine compounds. While not classified as hazardous under normal handling conditions, proper laboratory practices should be observed. This aligns with industry searches for "green chemistry approaches to cyclopropane synthesis" and "sustainable bromination methods". The development of catalytic processes for similar compounds suggests potential future improvements in the production of this valuable intermediate.

The commercial availability of 1-(bromomethyl)cyclopropane-1-carbothioamide from specialty chemical suppliers has increased in recent years, reflecting growing demand. Purchasers often search for "bulk quantities of cyclopropane derivatives" or "custom synthesis of carbothioamides", indicating its transition from a research curiosity to a practical synthetic tool. Price trends and supply chain considerations for this compound frequently mirror broader patterns in fine chemicals markets.

Future prospects for CAS 2172217-83-1 appear promising, particularly as researchers continue to explore strained ring systems in drug discovery and advanced materials. The compound's unique combination of reactivity and stability positions it well for emerging applications in areas such as chemical biology and nanotechnology. Ongoing studies investigating "cyclopropane isosteres in medicinal chemistry" and "functionalized small ring systems" suggest this compound will remain relevant across multiple scientific disciplines for years to come.